Cas no 123583-37-9 (Peptide YY (3-36) (human))

• Product Name: Peptide YY (3-36) (human)
• CAS No: 123583-37-9
• MF: C₁₈₀H₂₇₉N₅₃O₅₄
• MW: 4049.46399998665
• CID: 217065
• Update Time: 2025-06-09

Peptide YY (3-36) (human) Chemical and Physical Properties

Names and Identifiers

• Peptide YY (3-36) (human)
• Human peptide YY (3-36)
• 3-36-Human peptide YY
• L-Tyrosinamide,L-isoleucyl-L-lysyl-L-prolyl-L-a-glutamyl-L-alanyl-L-prolylglycyl-L-a-glutamyl-...
• Peptide YY (3-36) (human), PYY (3-36) (human)
• Peptide YY (3-36), human
• H2N-ILE-LYS-PRO-GLU-ALA-PRO-GLY-GLU-ASP-ALA-SER-PRO-GLU-GLU-LEU-ASN-ARG-TY
• H-ALA-LYS-PRO-GLU-ALA-PRO-GLY-GLU-ASP-ALA-SER-PRO-GLU-GLU-LEU-SER-ARG-TYR-TYR-ALA-SER-LEU-ARG-HIS-TYR-LEU-ASN-LEU-VAL-THR-ARG-GLN-ARG-TYR-NH2
• H-IKPEAPGEDASPEELNRYYASLRHYLNLVTRQRY-NH2
• IKPEAPGEDASPEELNRYYASLRHYLNLVTRQRY-NH2
• ILE-LYS-PRO-GLU-ALA-PRO-GLY-GLU-ASP-ALA-SER-PRO-GLU-GLU-LEU-ASN-ARG-TYR-TYR-ALA-SER-LEU-ARG-HIS-TYR-LEU-ASN-LEU-VAL-THR-ARG-GLN-ARG-TYR-NH2
• PYY3-36' HUMAN
• PYY (HUMAN, 3-36)
• PEPTIDE YY (3-36)
• PYY (3-36) (HUMAN)
• PEPTIDE YY (HUMAN)
• PEPTIDE YY (HUMAN, 3-36)
• PEPTIDE YY FRAGMENT 3-36

• Inchi： 1S/C180H279N53O54/c1-17-91(12)141(185)171(282)214-114(27-18-19-61-181)175(286)232-67-25-33-130(232)169(280)211-111(53-58-137(247)248)147(258)204-94(15)174(285)231-66-24-32-129(231)168(279)200-82-135(244)205-109(52-57-136(245)246)152(263)226-126(80-140(253)254)157(268)203-93(14)146(257)228-128(84-235)176(287)233-68-26-34-131(233)170(281)212-113(55-60-139(251)252)154(265)210-112(54-59-138(249)250)155(266)216-117(70-87(4)5)159(270)224-124(78-133(183)242)164(275)208-106(29-21-63-197-178(189)190)150(261)220-121(75-98-39-47-103(239)48-40-98)162(273)221-120(74-97-37-45-102(238)46-38-97)156(267)202-92(13)145(256)227-127(83-234)167(278)219-116(69-86(2)3)158(269)207-107(30-22-64-198-179(191)192)151(262)223-123(77-100-81-195-85-201-100)163(274)222-122(76-99-41-49-104(240)50-42-99)161(272)217-118(71-88(6)7)160(271)225-125(79-134(184)243)165(276)218-119(72-89(8)9)166(277)229-142(90(10)11)172(283)230-143(95(16)236)173(284)213-108(31-23-65-199-180(193)194)148(259)209-110(51-56-132(182)241)153(264)206-105(28-20-62-196-177(187)188)149(260)215-115(144(186)255)73-96-35-43-101(237)44-36-96/h35-50,81,85-95,105-131,141-143,234-240H,17-34,51-80,82-84,181,185H2,1-16H3,(H2,182,241)(H2,183,242)(H2,184,243)(H2,186,255)(H,195,201)(H,200,279)(H,202,267)(H,203,268)(H,204,258)(H,205,244)(H,206,264)(H,207,269)(H,208,275)(H,209,259)(H,210,265)(H,211,280)(H,212,281)(H,213,284)(H,214,282)(H,215,260)(H,216,266)(H,217,272)(H,218,276)(H,219,278)(H,220,261)(H,221,273)(H,222,274)(H,223,262)(H,224,270)(H,225,271)(H,226,263)(H,227,256)(H,228,257)(H,229,277)(H,230,283)(H,245,246)(H,247,248)(H,249,250)(H,251,252)(H,253,254)(H4,187,188,196)(H4,189,190,197)(H4,191,192,198)(H4,193,194,199)/t91-,92-,93-,94-,95+,105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,141-,142-,143-/m0/s1
• InChI Key： AUHJXHCVECGTKR-DQNUUZSMSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H]([C@@H](C)CC)N)=O)N1CCC[C@H]1C(N[C@H](C(N[C@@H](C)C(N1CCC[C@H]1C(NCC(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@@H](C)C(N[C@@H](CO)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@@H](CC1=CNC=N1)C(N[C@@H](CC1C=CC(=CC=1)O)C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC(=CC=1)O)=O)CCCNC(=N)N)=O)CCC(N)=O)=O)CCCNC(=N)N)=O)[C@@H](C)O)=O)C(C)C)=O)CC(C)C)=O)=O)CC(C)C)=O)=O)=O)CCCNC(=N)N)=O)CC(C)C)=O)=O)=O)CC1C=CC(=CC=1)O)=O)CC1C=CC(=CC=1)O)=O)CCCNC(=N)N)=O)CC(N)=O)=O)CC(C)C)=O)CCC(=O)O)=O)CCC(=O)O)=O)=O)=O)=O)=O)CCC(=O)O)=O)=O)=O)=O)CCC(=O)O)=O

Peptide YY (3-36) (human) Security Information

• WGK Germany：3

Additional information on Peptide YY (3-36) (human)

Peptide YY (3-36) (human) - CAS No. 123583-37-9: An Overview of Its Role in Metabolic Regulation and Therapeutic Potential

Peptide YY (3-36) (human), with the chemical abstracts service (CAS) number 123583-37-9, is a 34-amino acid peptide that belongs to the neuropeptide Y (NPY) family. This peptide is primarily produced in the L-cells of the gastrointestinal tract and is released into the bloodstream in response to food intake. Peptide YY (3-36) plays a crucial role in regulating appetite, energy balance, and gastrointestinal motility, making it a significant target in the development of therapeutic strategies for obesity and related metabolic disorders.

The structure of Peptide YY (3-36) is characterized by its N-terminal truncation, which results in a more stable and potent form compared to the full-length peptide YY (1-36). This truncated form has a higher affinity for the Y2 receptor, which is primarily responsible for its anorexigenic effects. The Y2 receptor is widely expressed in the central nervous system, particularly in areas involved in appetite regulation such as the hypothalamus and brainstem.

Recent studies have highlighted the multifaceted role of Peptide YY (3-36) in metabolic regulation. For instance, a study published in the journal Nature Metabolism demonstrated that Peptide YY (3-36) not only suppresses appetite but also enhances insulin sensitivity and glucose metabolism. This dual action makes it a promising candidate for the treatment of type 2 diabetes and obesity. The mechanism by which Peptide YY (3-36) exerts these effects involves modulation of neural circuits and peripheral tissues, including the liver and adipose tissue.

In addition to its metabolic effects, Peptide YY (3-36) has been shown to influence gastrointestinal motility and secretion. It slows gastric emptying and reduces acid secretion, which can help manage conditions such as irritable bowel syndrome (IBS) and functional dyspepsia. These findings have led to increased interest in developing Peptide YY (3-36)-based therapies for gastrointestinal disorders.

Clinical trials have further validated the therapeutic potential of Peptide YY (3-36). A phase II trial conducted by researchers at Harvard Medical School found that administration of a synthetic analog of Peptide YY (3-36) resulted in significant weight loss and improved glycemic control in obese individuals with type 2 diabetes. The study also reported favorable safety profiles, with no serious adverse events observed.

The pharmacokinetic properties of Peptide YY (3-36) have been extensively studied to optimize its therapeutic use. It has a relatively short half-life due to rapid degradation by peptidases, which has led to the development of modified forms with enhanced stability. For example, N-terminal acetylation and C-terminal amidation have been shown to increase the half-life of Peptide YY (3-36), making it more suitable for clinical applications.

In conclusion, Peptide YY (3-36) (human), with CAS No. 123583-37-9, is a multifunctional peptide with significant implications for metabolic health and gastrointestinal function. Its ability to regulate appetite, enhance insulin sensitivity, and modulate gastrointestinal motility makes it a valuable target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, paving the way for innovative treatments for obesity, diabetes, and gastrointestinal disorders.